Cas no 225517-69-1 (1-(3,5-Dichlorobenzene-1-sulfonyl)-2-methyl-L-proline)

• Product Name: 1-(3,5-Dichlorobenzene-1-sulfonyl)-2-methyl-L-proline
• CAS No: 225517-69-1
• MF: C₁₂H₁₃Cl₂NO₄S
• MW: 338.206920385361
• CID: 2836632
• PubChem ID: 20599191
• Update Time: 2025-04-21

1-(3,5-Dichlorobenzene-1-sulfonyl)-2-methyl-L-proline Chemical and Physical Properties

Names and Identifiers

• 225517-69-1
• DTXSID90609026
• SCHEMBL5201121
• 1-(3,5-Dichlorobenzene-1-sulfonyl)-2-methyl-L-proline

• Inchi： 1S/C12H13Cl2NO4S/c1-12(11(16)17)3-2-4-15(12)20(18,19)10-6-8(13)5-9(14)7-10/h5-7H,2-4H2,1H3,(H,16,17)/t12-/m0/s1
• InChI Key： HANYIEKBMCWGFX-LBPRGKRZSA-N
• SMILES： ClC1C=C(C=C(C=1)S(N1CCC[C@]1(C(=O)O)C)(=O)=O)Cl

Computed Properties

• Exact Mass: 336.9942345Da
• Monoisotopic Mass: 336.9942345Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.1Ų